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Compound of Interest

Compound Name: Bis-PEG17-acid

Cat. No.: B1192368

For Researchers, Scientists, and Drug Development Professionals

Bis-PEG17-acid, a homobifunctional crosslinker, is a valuable tool in bioconjugation, drug
delivery, and nanotechnology. Its polyethylene glycol (PEG) backbone imparts hydrophilicity,
while the terminal carboxylic acid groups allow for the covalent linkage to amine-containing
molecules. This in-depth technical guide provides critical safety and handling information for
Bis-PEG17-acid, enabling researchers to work with this reagent safely and effectively.

Chemical and Physical Properties

A comprehensive understanding of the physical and chemical properties of Bis-PEG17-acid is
fundamental for its proper handling and use in experimental settings. The following table
summarizes key data points for this compound.
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Property Value Reference
Chemical Name Bis-PEG17-acid [1]
Synonyms Poly(ethylene glycol) diacid [2]

CAS Number 51178-68-8 [1]
Molecular Formula C38H74021 [1]
Molecular Weight 867.0 g/mol [3]
Appearance Transparent and oil-free liquid

Purity Typically 295%

Soluble in water, DMSO, and

Solubility DME

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for Bis-PEG17-acid is not readily available, data
from closely related polyethylene glycol diacids suggest a low hazard profile. Generally, PEG
compounds are considered to have good biocompatibility. However, as with any chemical
reagent, appropriate caution should be exercised.

General Handling and Personal Protective Equipment (PPE) Workflow

The following diagram illustrates the recommended workflow for handling Bis-PEG17-acid in a
laboratory setting.
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Figure 1. General Handling Workflow for Bis-PEG17-acid
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Figure 1. General Handling Workflow for Bis-PEG17-acid
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First Aid Measures

Based on general laboratory safety principles for non-hazardous chemicals, the following first
aid measures are recommended:

Exposure Route First Aid Measures

) Move the person to fresh air. If breathing is
Inhalation - ] )
difficult, seek medical attention.

) Wash the affected area with soap and water.
Skin Contact ] )
Remove contaminated clothing.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

i Do NOT induce vomiting. Rinse mouth with
Ingestion _ o
water. Seek medical attention if you feel unwell.

Storage and Stability

Proper storage is crucial to maintain the integrity and reactivity of Bis-PEG17-acid.

Condition Recommendation

Temperature Store at -20°C for long-term storage.

Store under an inert atmosphere (e.g., argon or

Atmosphere . N
nitrogen) to prevent oxidation.

Light Protect from light.

Moisture Keep in a dry place.

Experimental Protocols for Safety Assessment

To provide a comprehensive safety profile for novel compounds like Bis-PEG17-acid,
standardized toxicological assessments are necessary. The following are detailed
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methodologies for key in vitro experiments.

In Vitro Cytotoxicity Assay

This protocol is a general method to assess the potential of a substance to cause cell death.

Experimental Workflow for In Vitro Cytotoxicity Assay
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Figure 2. Workflow for In Vitro Cytotoxicity Assay
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Figure 2. Workflow for In Vitro Cytotoxicity Assay
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Detailed Methodology:

Cell Seeding: Plate cells (e.g., HeLa or L929) in a 96-well plate at a density of 5,000-10,000
cells per well and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

Preparation of Test Compound: Prepare a stock solution of Bis-PEG17-acid in a suitable
solvent (e.g., sterile water or DMSO). Perform serial dilutions to obtain the desired test
concentrations.

Cell Treatment: Remove the cell culture medium and add 100 pL of the prepared Bis-
PEG17-acid solutions to the respective wells. Include untreated cells as a negative control
and a known cytotoxic agent as a positive control. Incubate for 24 to 48 hours.

MTT Assay:

o After the incubation period, remove the treatment medium and wash the cells with
phosphate-buffered saline (PBS).

o Add 100 pL of MTT solution (0.5 mg/mL in serum-free medium) to each well and incubate
for 1.5-4 hours at 37°C.

o Remove the MTT solution and add 100 pL of DMSO to each well to dissolve the formazan
crystals.

Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The
IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting
cell viability against the concentration of Bis-PEG17-acid.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)

This test provides an in vitro method for identifying skin irritants without the use of animals.

Logical Flow for OECD 439 Skin Irritation Test
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Figure 3. Logical Flow of OECD 439 Skin Irritation Test
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Figure 3. Logical Flow of OECD 439 Skin Irritation Test
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Detailed Methodology:

o Tissue Preparation: Use commercially available Reconstructed Human Epidermis (RhE)
models (e.g., EpiDerm™, EpiSkin™).

o Application of Test Substance: Apply a sufficient amount of Bis-PEG17-acid (as is, or in a
suitable solvent) to the surface of the RhE tissue.

e Exposure and Incubation: Incubate the treated tissues for a defined period (typically 60
minutes) at 37°C and 5% CO2.

» Rinsing: After incubation, thoroughly rinse the tissues with PBS to remove the test
substance.

e MTT Assay:
o Transfer the tissues to a fresh 24-well plate containing MTT solution (1 mg/mL).
o Incubate for 3 hours at 37°C and 5% CO2.

o Transfer the tissues to a tube containing a solvent (e.g., isopropanol) to extract the
formazan.

o Data Acquisition: Measure the optical density of the formazan extract using a
spectrophotometer.

» Data Analysis: Calculate the percentage of cell viability for each tissue relative to the
negative control. A substance is classified as an irritant if the mean cell viability is less than
or equal to 50%.

Conclusion

Bis-PEG17-acid is a versatile reagent with a favorable safety profile characteristic of many
polyethylene glycol derivatives. Adherence to standard laboratory safety protocols, including
the use of appropriate personal protective equipment and proper storage, is essential. For
applications where a detailed toxicological profile is required, the experimental protocols
outlined in this guide provide a framework for a thorough safety assessment. By understanding
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and implementing these safety and handling procedures, researchers can confidently and
responsibly utilize Bis-PEG17-acid in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

